Cas no 1404115-38-3 (2-Bromo-3,6-difluorobenzyl alcohol)

• Product Name: 2-Bromo-3,6-difluorobenzyl alcohol
• CAS No: 1404115-38-3
• MF: C₇H₅BrF₂O
• MW: 223.014808416367
• CID: 4597182
• PubChem ID: 118165107
• Update Time: 2025-11-02

2-Bromo-3,6-difluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,6-difluorobenzyl alcohol 97%
• 2-Bromo-3,6-difluorobenzyl alcohol
• Benzenemethanol, 2-bromo-3,6-difluoro-
• 1404115-38-3
• SCHEMBL16825606
• 2-Bromo-3,6-difluorobenzylalcohol
• MFCD28061449
• C90853
• SY392094
• CS-0193680
• (2-bromo-3,6-difluorophenyl)methanol

• Inchi： 1S/C7H5BrF2O/c8-7-4(3-11)5(9)1-2-6(7)10/h1-2,11H,3H2
• InChI Key： JSEQBLCGRWMEKX-UHFFFAOYSA-N
• SMILES： C1(CO)=C(F)C=CC(F)=C1Br

Computed Properties

• Exact Mass: 221.94918g/mol
• Monoisotopic Mass: 221.94918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Bromo-3,6-difluorobenzyl alcohol

Comprehensive Guide to 2-Bromo-3,6-difluorobenzyl alcohol (CAS No. 1404115-38-3): Properties, Applications, and Industry Insights

2-Bromo-3,6-difluorobenzyl alcohol (CAS No. 1404115-38-3) is a halogenated aromatic compound with significant relevance in pharmaceutical and agrochemical research. This benzyl alcohol derivative features a bromine atom at the 2-position and fluorine atoms at the 3- and 6-positions, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₇H₅BrF₂O, and unique structural properties have garnered attention in medicinal chemistry and material science applications.

The growing demand for fluorinated compounds in drug discovery has positioned 2-Bromo-3,6-difluorobenzyl alcohol as a key building block. Researchers value its ability to modulate electronic effects and lipophilicity in target molecules, a trend highlighted in recent publications on bioisosteric replacements. With the rise of AI-driven molecular design, this compound's role in optimizing ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) has become increasingly prominent.

From a synthetic perspective, CAS 1404115-38-3 demonstrates remarkable reactivity in cross-coupling reactions, particularly in Buchwald-Hartwig aminations and Suzuki-Miyaura couplings. These transformations are crucial for constructing heterocyclic scaffolds prevalent in FDA-approved drugs. Recent patents have disclosed its utility in preparing kinase inhibitors and GPCR modulators, addressing current therapeutic challenges in oncology and CNS disorders.

Environmental considerations surrounding halogenated intermediates have led to innovations in the production of 2-Bromo-3,6-difluorobenzyl alcohol. Modern green chemistry approaches now employ catalytic halogenation and solvent-free conditions, reducing waste generation. These advancements align with the pharmaceutical industry's focus on sustainable synthesis, a topic frequently searched in academic and industrial databases.

Analytical characterization of 1404115-38-3 typically involves HPLC purity analysis, NMR spectroscopy (particularly ¹⁹F-NMR for fluorine detection), and mass spectrometry. The compound's stability profile under various pH conditions makes it suitable for high-throughput screening platforms, a feature increasingly important in fragment-based drug discovery workflows.

Market analysts note expanding applications of difluorobenzyl derivatives in electronic materials, particularly as precursors for OLED intermediates. This dual applicability in life sciences and advanced materials has driven compound availability through major chemical suppliers, with procurement options ranging from milligram-scale for research to kilogram quantities for process development.

Safety data for 2-Bromo-3,6-difluorobenzyl alcohol emphasizes standard handling protocols for oxygen-sensitive compounds, including inert atmosphere storage. Its classification under GHS labeling requirements reflects broader industry shifts toward enhanced chemical safety transparency—a recurrent theme in EHS (Environment, Health, and Safety) discussions.

Emerging research explores the compound's potential in proteolysis-targeting chimera (PROTAC) development, leveraging its structural features for E3 ligase recruitment. This cutting-edge application addresses the pharmaceutical industry's search for targeted protein degradation technologies, currently one of the most searched topics in drug discovery forums.

Quality control specifications for CAS 1404115-38-3 typically require ≥97% purity by HPLC, with strict limits on heavy metal contaminants—a critical parameter for GMP-compliant synthesis. These standards reflect evolving regulatory expectations for pharmaceutical intermediates in ICH (International Council for Harmonisation) regions.

The compound's crystallization behavior has been studied for polymorph control in API manufacturing, an area gaining attention due to its impact on drug bioavailability. Such physicochemical investigations contribute to the growing body of knowledge in preformulation studies, frequently discussed in pharmaceutical science literature.

With the increasing importance of isotopically labeled compounds in metabolic studies, deuterated analogs of 2-Bromo-3,6-difluorobenzyl alcohol have entered specialty catalogs. These derivatives support ADME research using advanced techniques like LC-MS/MS, meeting the demand for tracer molecules in pharmacokinetic studies.

In conclusion, 2-Bromo-3,6-difluorobenzyl alcohol (CAS No. 1404115-38-3) represents a multifaceted tool for modern chemical research. Its applications span from traditional organic synthesis to frontier areas like degradation therapeutics, reflecting the compound's adaptability to evolving scientific needs. As research continues to uncover new utilities, this halogenated benzyl alcohol maintains its position as a valuable asset in the molecular toolbox of chemists worldwide.